Cas no 1807138-82-4 (Ethyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate
• CAS No: 1807138-82-4
• MF: C₁₀H₁₀F₂INO₂
• MW: 341.093182086945
• CID: 4893549
• Update Time: 2025-05-24

Ethyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate

• Inchi： 1S/C10H10F2INO2/c1-3-16-10(15)6-4-7(8(11)12)9(13)14-5(6)2/h4,8H,3H2,1-2H3
• InChI Key： BDEXHWGRSPTWFQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(=O)OCC)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate

Recent Advances in the Synthesis and Applications of Ethyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate (CAS: 1807138-82-4)

Ethyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate (CAS: 1807138-82-4) is a key intermediate in the synthesis of various bioactive compounds, particularly in the field of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the development of novel fungicides and therapeutic agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential future directions.

The compound has garnered attention due to its unique structural features, including the difluoromethyl and iodo substituents, which contribute to its reactivity and biological activity. Recent synthetic methodologies have focused on optimizing the yield and purity of this intermediate, with particular emphasis on green chemistry principles. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a highly efficient palladium-catalyzed cross-coupling reaction using this compound as a precursor, achieving yields of over 85% under mild conditions.

In the agrochemical sector, Ethyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate has been utilized as a building block for the synthesis of next-generation fungicides. A notable example is its incorporation into the development of compounds targeting the succinate dehydrogenase (SDH) enzyme in fungal pathogens. Research published in Pest Management Science in 2024 revealed that derivatives of this compound exhibited potent activity against Botrytis cinerea, a major crop pathogen, with EC50 values in the low micromolar range.

Beyond agrochemical applications, this compound has also shown promise in medicinal chemistry. Recent studies have explored its use in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. A 2023 paper in Bioorganic & Medicinal Chemistry Letters reported the successful derivatization of this intermediate to produce compounds with significant inhibitory activity against BRAF V600E, a mutant kinase implicated in melanoma. The study highlighted the compound's versatility as a scaffold for drug discovery.

Future research directions for Ethyl 3-(difluoromethyl)-2-iodo-6-methylpyridine-5-carboxylate include further exploration of its reactivity in diverse chemical transformations, as well as the development of more sustainable synthetic routes. Additionally, its potential applications in other therapeutic areas, such as anti-inflammatory and antimicrobial agents, warrant further investigation. The compound's unique structural motifs position it as a valuable tool for both academic and industrial research in the chemical and biological sciences.